Cyclohex-3-en-1-yl(3-(cyclopropylmethoxy)pyrrolidin-1-yl)methanone
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Description
Cyclohex-3-en-1-yl(3-(cyclopropylmethoxy)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C15H23NO2 and its molecular weight is 249.354. The purity is usually 95%.
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Scientific Research Applications
Preparation and Synthetic Applications
Synthesis of 3-Oxocyclohex-1-ene-1-carbonitrile This compound is prepared using Cyclohex-2-enone through a series of reactions, demonstrating its utility in organic syntheses involving safety and waste disposal considerations (Lujan-Montelongo & Fleming, 2014).
Asymmetric Syntheses of 3-Substituted-Cyclohexanone Derivatives Chiral 2-substituted-2-cyclohexen-1-ones undergo conjugate additions with organometallic reagents to prepare 3-substituted cyclohexanone derivatives, showcasing the compound's role in stereoselective synthesis (Schultz & Harrington, 1991).
Chemical Transformations and Biological Applications
Unexpected Products from Condensation Reactions Research focused on the unexpected products from the condensation reaction between 2-acetylpyridine and 2-formylpyridine under Claisen-Schmidt reaction conditions, indicating the compound's potential in creating novel chemical structures with antimicrobial and antioxidant activities (Rusnac et al., 2020).
Synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides This study presents the synthesis of a new class of cyclic dipeptidyl ureas, illustrating the compound's contribution to the development of pseudopeptidic structures (Sañudo et al., 2006).
Novel Syntheses and Catalytic Methods
Gold-catalyzed Cycloisomerizations of Ene-ynamides The study demonstrates the gold-catalyzed cycloisomerizations leading to compounds with a 2,3-methanopyrrolidine subunit, highlighting innovative approaches to molecular synthesis (Couty, Meyer, & Cossy, 2009).
Properties
IUPAC Name |
cyclohex-3-en-1-yl-[3-(cyclopropylmethoxy)pyrrolidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO2/c17-15(13-4-2-1-3-5-13)16-9-8-14(10-16)18-11-12-6-7-12/h1-2,12-14H,3-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQQFHYYRBKICTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC=C1)C(=O)N2CCC(C2)OCC3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.